Cas no 28188-41-2 (3-Cyanobenzyl Bromide)

• Product Name: 3-Cyanobenzyl Bromide
• CAS No: 28188-41-2
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD00001809
• CID: 53290
• PubChem ID: 87566655
• Update Time: 2025-04-18

3-Cyanobenzyl Bromide Chemical and Physical Properties

Names and Identifiers

• alpha-Bromo-m-tolunitrile
• 3-Cyanobenzyl bromide
• 3-(Bromomethyl)benzonitrile
• alpha-bromo-meta-tolunitrile
• alpha-bromo-m-toluonitrile
• 3-(Bromoethyl)benzonitrile
• 3-Bromomethylbenzonitrile
• a-Bromo-m-tolunitrile
• 1-bromomethyl-3-cyanobenzene
• 3-(bromomethyl)-benzonitrile
• 3-cyano-benzyl bromide
• Benzonitrile,3-(bromomethyl)
• m-(Bromomethyl)benzonitrile
• m-cyanobenzyl bromide
• α-Bromo-m-tolunitrile
• Benzonitrile, 3-(bromomethyl)-
• m-Tolunitrile, .alpha.-bromo-
• .alpha.-Bromo-m-tolunitrile
• m-Cyano-.alpha.-bromotoluene
• A-BROMO-M-TOLUONITRILE
• 3-(bromomethyl)benzenecarbonitrile
• CVKOOKPNCVYHNY-UHFFFAOYSA-N
• Q63392442
• alpha-Bromo-m-tolunitri
• AC-13459
• 3-(bromo methyl)benzonitrile
• EINECS 248-890-1
• 28188-41-2
• 3-cyano benzylbromide
• alpha-Bromo-m-tolunitrile, 3-Cyanobenzyl bromide
• MFCD00001809
• C1665
• CS-0005708
• W-107064
• InChI=1/C8H6BrN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H
• AS-15043
• 3-(Bromomethyl)benzonitrile, 95%
• m-cyano-benzyl bromide
• alpha-Bromo-m-tolunitrile (3-(Bromomethyl)benzonitrile)
• DTXSID8067363
• SY009225
• FT-0622120
• m-Cyanobenzyl bromide;3-(Bromomethyl)benzonitrile
• m-cyanobenzylbromide
• 3-(bromomethyl)benzo-nitrile
• SCHEMBL132043
• NS00028433
• NSC 108298
• A5376
• CK2029
• 3-(Bromomethyl)benzonitrile, purum, >=96.0% (HPLC)
• alpha-bromo m-tolunitrile
• EN300-23991
• NSC108298
• 3-bromomethyl benzonitrile
• m-Cyano-alpha-bromotoluene
• 3-cyano-benzylbromide
• NSC-108298
• AM20040085
• 3-cyano benzyl bromide
• AKOS009085662
• BCP27489
• m-Tolunitrile, alpha-bromo-
• 3-Bromomethyl-benzonitrile
• 3-Cyanobenzylbromide
• DB-016164
• VH59MX94H3
• 3-(Bromomethyl)benzonitrile; alpha-Bromo-m-tolunitrile
• STL183307
• 3-Cyanobenzyl Bromide

• MDL： MFCD00001809
• Inchi： 1S/C8H6BrN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2
• InChI Key： CVKOOKPNCVYHNY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C#N)C=1
• BRN： 742356

Computed Properties

• Exact Mass: 194.96800
• Monoisotopic Mass: 194.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.5466 (rough estimate)
• Melting Point: 93.0 to 96.0 deg-C
• Boiling Point: 130°C/4mmHg(lit.)
• Flash Point: 118℃
• Refractive Index: 1.6550 (estimate)
• PSA: 23.79000
• LogP: 2.45318
• Solubility: Insoluble in water

3-Cyanobenzyl Bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons